Cas no 436086-91-8 (3-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-methoxybenzaldehyde)
436086-91-8 structure
Product Name:3-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-methoxybenzaldehyde
CAS No:436086-91-8
MF:C14H16N2O2
MW:244.289043426514
MDL:MFCD01114925
CID:331983
PubChem ID:708263
Update Time:2025-04-19
3-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-methoxybenzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde,3-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-methoxy-
- 3-(3,5-Dimethyl-pyrazol-1-ylmethyl)-4-methoxy-benzaldehyde
- 3-[(3,5-dimethylpyrazol-1-yl)methyl]-4-methoxybenzaldehyde
- 3-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-methoxybenzaldehyde
- 3-[(3,5-dimethylpyrazolyl)methyl]-4-methoxybenzaldehyde
- 3-(3,5-dimethylpyrazol-1-ylmethyl)-4-methoxybenzaldehyde
- FT-0644636
- 3-[(3,5-dimethylpyrazol-1-yl)methyl]-4-methoxy-benzaldehyde
- 3-[(3,5-Dimethyl-1H-pyrazol-1-yl)methyl]-4-methoxybenzaldehyde, AldrichCPR
- AKOS000266187
- SR-01000317309-1
- Z275170122
- A826344
- 3-((3,5-Dimethyl-1H-pyrazol-1-yl)methyl)-4-methoxybenzaldehyde
- CS-0217901
- Oprea1_629680
- DTXSID70351738
- EN300-92300
- SR-01000317309
- 436086-91-8
- MFCD01114925
- VS-02032
-
- MDL: MFCD01114925
- Inchi: 1S/C14H16N2O2/c1-10-6-11(2)16(15-10)8-13-7-12(9-17)4-5-14(13)18-3/h4-7,9H,8H2,1-3H3
- InChI Key: XEUFDSHRBLJIJK-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(C=O)=CC=1CN1C(C)=CC(C)=N1
Computed Properties
- Exact Mass: 244.12100
- Monoisotopic Mass: 244.121
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 44.1Ų
Experimental Properties
- Color/Form: No data available
- Density: 1.1±0.1 g/cm3
- Melting Point: NA
- Boiling Point: 415.3±45.0 °C at 760 mmHg
- Flash Point: 205.0±28.7 °C
- Refractive Index: 1.562
- PSA: 44.12000
- LogP: 2.36930
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
3-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-methoxybenzaldehyde Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazard Category Code: 25
- Safety Instruction: 45
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-methoxybenzaldehyde Customs Data
- HS CODE:2933199090
- Customs Data:
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-methoxybenzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM112702-5g |
3-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-methoxybenzaldehyde |
436086-91-8 | 95% | 5g |
$600 | 2021-08-06 | |
| Chemenu | CM112702-5g |
3-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-methoxybenzaldehyde |
436086-91-8 | 95% | 5g |
$600 | 2023-02-16 | |
| abcr | AB375872-500 mg |
3-[(3,5-Dimethyl-1H-pyrazol-1-yl)methyl]-4-methoxybenzaldehyde |
436086-91-8 | 500MG |
€254.60 | 2023-01-15 | ||
| abcr | AB375872-1 g |
3-[(3,5-Dimethyl-1H-pyrazol-1-yl)methyl]-4-methoxybenzaldehyde |
436086-91-8 | 1g |
€322.50 | 2023-04-26 | ||
| abcr | AB375872-5 g |
3-[(3,5-Dimethyl-1H-pyrazol-1-yl)methyl]-4-methoxybenzaldehyde |
436086-91-8 | 5g |
€907.00 | 2023-04-26 | ||
| TRC | D476885-100mg |
3-(3,5-Dimethyl-pyrazol-1-ylmethyl)-4-methoxy-benzaldehyde |
436086-91-8 | 100mg |
$98.00 | 2023-05-18 | ||
| TRC | D476885-250mg |
3-(3,5-Dimethyl-pyrazol-1-ylmethyl)-4-methoxy-benzaldehyde |
436086-91-8 | 250mg |
$190.00 | 2023-05-18 | ||
| TRC | D476885-500mg |
3-(3,5-Dimethyl-pyrazol-1-ylmethyl)-4-methoxy-benzaldehyde |
436086-91-8 | 500mg |
$293.00 | 2023-05-18 | ||
| TRC | D476885-1g |
3-(3,5-Dimethyl-pyrazol-1-ylmethyl)-4-methoxy-benzaldehyde |
436086-91-8 | 1g |
$414.00 | 2023-05-18 | ||
| Enamine | EN300-92300-0.05g |
3-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-methoxybenzaldehyde |
436086-91-8 | 95.0% | 0.05g |
$60.0 | 2025-02-21 |
3-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-methoxybenzaldehyde Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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